molecular formula C12H16BrNO2 B2393104 Tert-butyl 3-amino-6-bromo-2-methylbenzoate CAS No. 2248336-77-6

Tert-butyl 3-amino-6-bromo-2-methylbenzoate

Cat. No. B2393104
CAS RN: 2248336-77-6
M. Wt: 286.169
InChI Key: LDPMLQYCCQYKPZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“Tert-butyl 3-amino-6-bromo-2-methylbenzoate” is a complex organic compound. It contains a tert-butyl group, which is a common aliphatic motif extensively employed to implement steric congestion and conformational rigidity in organic and organometallic molecules .


Synthesis Analysis

The synthesis of compounds similar to “Tert-butyl 3-amino-6-bromo-2-methylbenzoate” often involves the use of tert-butyl groups and amino acids. For instance, a series of room-temperature ionic liquids derived from commercially available tert-butyloxycarbonyl-protected amino acids (Boc-AAILs) have been prepared for use in dipeptide synthesis .


Molecular Structure Analysis

The molecular structure of “Tert-butyl 3-amino-6-bromo-2-methylbenzoate” would be complex due to the presence of multiple functional groups. The tert-butyl group, for example, is a common aliphatic motif . The bromide substituent is another key part of the molecule .


Chemical Reactions Analysis

The chemical reactions involving “Tert-butyl 3-amino-6-bromo-2-methylbenzoate” could be diverse due to the presence of multiple reactive groups. For instance, the tert-butyl group can undergo hydroxylation .


Physical And Chemical Properties Analysis

The physical and chemical properties of “Tert-butyl 3-amino-6-bromo-2-methylbenzoate” would depend on its specific structure. For instance, tert-butyl alcohol, a related compound, is a colorless solid that melts near room temperature and has a camphor-like odor .

Mechanism of Action

The mechanism of action of “Tert-butyl 3-amino-6-bromo-2-methylbenzoate” would depend on its specific use. For example, in the case of tert-butyl groups, they can undergo hydroxylation .

Safety and Hazards

The safety and hazards associated with “Tert-butyl 3-amino-6-bromo-2-methylbenzoate” would depend on its specific properties. For example, tert-butylamine, a related compound, is considered hazardous by the 2012 OSHA Hazard Communication Standard .

Future Directions

The future directions for “Tert-butyl 3-amino-6-bromo-2-methylbenzoate” could involve its use in various organic syntheses. For instance, tert-butyl groups have been used in strategic synthetic planning for complex molecular architectures .

properties

IUPAC Name

tert-butyl 3-amino-6-bromo-2-methylbenzoate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H16BrNO2/c1-7-9(14)6-5-8(13)10(7)11(15)16-12(2,3)4/h5-6H,14H2,1-4H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LDPMLQYCCQYKPZ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=CC(=C1C(=O)OC(C)(C)C)Br)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H16BrNO2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

286.16 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Tert-butyl 3-amino-6-bromo-2-methylbenzoate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.